Cas no 1903780-76-6 (3-methyl-5-(1-{2-methylimidazo1,2-apyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-(1-{2-methylimidazo1,2-apyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole
• CAS No: 1903780-76-6
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 6177583
• PubChem ID: 92129242
• Update Time: 2025-05-17

3-methyl-5-(1-{2-methylimidazo1,2-apyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(1-{2-methylimidazo1,2-apyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole
• (2-methylimidazo[1,2-a]pyridin-3-yl)-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl]methanone
• F6524-3947
• 1903780-76-6
• AKOS025390475
• (3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl)(2-methylimidazo[1,2-a]pyridin-3-yl)methanone
• 3-methyl-5-(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole

• Inchi： 1S/C22H21N5O2/c1-14-20(27-11-7-6-10-19(27)23-14)22(28)26-12-17(16-8-4-3-5-9-16)18(13-26)21-24-15(2)25-29-21/h3-11,17-18H,12-13H2,1-2H3
• InChI Key： WTKVINHBNLPBKZ-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(C3=C(C)N=C4C=CC=CN34)=O)CC2C2C=CC=CC=2)=NC(C)=N1

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-methyl-5-(1-{2-methylimidazo1,2-apyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole

3-Methyl-5-(1-{2-Methylimidazo[1,2-a]pyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-Oxadiazole

The compound 3-methyl-5-(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 1903780-76-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of oxadiazoles, which are known for their versatile applications in drug design due to their ability to modulate various biological targets. The structure of this compound is characterized by a central oxadiazole ring fused with a pyrrolidine moiety and substituted with a 2-methylimidazo[1,2-a]pyridine group. These structural features contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of oxadiazole derivatives in the development of anti-inflammatory and anticancer agents. The presence of the imidazo[1,2-a]pyridine group in this compound further enhances its biological activity by introducing additional electron-withdrawing effects and hydrogen bonding capabilities. This makes it a promising candidate for targeting enzymes involved in inflammatory pathways and tumor growth. For instance, researchers have reported that similar compounds exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain.

The synthesis of 3-methyl-5-(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole involves a multi-step process that includes the formation of the oxadiazole core followed by coupling reactions to introduce the imidazo[1,2-a]pyridine moiety. The use of microwave-assisted synthesis has been shown to significantly improve the yield and purity of this compound compared to traditional methods. This advancement underscores the importance of modern synthetic techniques in optimizing the production of complex molecules for pharmaceutical applications.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles when administered orally. Preclinical studies have shown that it achieves high concentrations in target tissues while maintaining low systemic toxicity. These attributes make it an attractive candidate for further development as an orally administered therapeutic agent.

One of the most exciting aspects of 3-methyl-5-(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole is its potential as a dual-action agent. Recent research has revealed that it not only inhibits pro-inflammatory cytokines but also exhibits anti-proliferative effects on cancer cells. This dual mechanism could lead to more effective treatments for conditions such as chronic inflammation and solid tumors.

The development of this compound aligns with current trends in drug discovery that emphasize the importance of multi-target therapies. By leveraging its unique chemical structure and biological properties, researchers aim to address unmet medical needs in oncology and inflammatory diseases. Furthermore, ongoing studies are exploring its potential as a radiosensitizer in cancer therapy, which could enhance the efficacy of radiation treatment while reducing side effects.

In conclusion, 3-methyl-5-(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-4-phenylpyrrolidin-3-yli)-1,2,4-Oxadiazole (CAS No. 1903780–76–6) represents a significant advancement in medicinal chemistry. Its innovative structure and promising biological profile position it as a key player in the development of next-generation therapeutics for various diseases.